2-(2-methylphenyl)-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-(2-methylphenyl)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C16H17NO/c1-12-7-9-15(10-8-12)17-16(18)11-14-6-4-3-5-13(14)2/h3-10H,11H2,1-2H3,(H,17,18)
• InChI Key: MDGNFAQBITXSOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CC2=CC=CC=C2C
• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol

Description

2-(2-methylphenyl)-N-(4-methylphenyl)acetamide, also known as N-(2-methylphenyl)-2-(4-methylphenyl)acetamide, is a chemical compound that belongs to the class of amides. This compound has gained a lot of attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

The mechanism of action of 2-(2-methylphenyl)-2-(2-methylphenyl)-N-(4-methylphenyl)acetamide(4-methylphenyl)acetamide is not fully understood. However, studies have shown that this compound inhibits the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are known to play a significant role in the inflammatory response, and their inhibition can lead to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-methylphenyl)-2-(2-methylphenyl)-N-(4-methylphenyl)acetamide(4-methylphenyl)acetamide have been extensively studied. Studies have shown that this compound has anti-inflammatory and analgesic properties that make it a potential candidate for the treatment of various inflammatory diseases and chronic pain conditions. Additionally, this compound has been shown to have low toxicity and good bioavailability, which makes it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-methylphenyl)-2-(2-methylphenyl)-N-(4-methylphenyl)acetamide(4-methylphenyl)acetamide in lab experiments is its potential as a therapeutic agent. Additionally, this compound has low toxicity and good bioavailability, which makes it a promising candidate for further research. However, one of the limitations of using this compound in lab experiments is its cost, as it can be expensive to synthesize.

Future Directions

There are several future directions for the research on 2-(2-methylphenyl)-2-(2-methylphenyl)-N-(4-methylphenyl)acetamide(4-methylphenyl)acetamide. One of the most significant directions is the development of this compound as a therapeutic agent for various inflammatory diseases and chronic pain conditions. Additionally, further research is needed to understand the mechanism of action of this compound and its potential side effects. Furthermore, the synthesis of this compound can be optimized to reduce the cost and increase the yield. Finally, more studies are needed to explore the potential of this compound in other research applications, such as cancer treatment and drug delivery systems.
Conclusion:
In conclusion, 2-(2-methylphenyl)-2-(2-methylphenyl)-N-(4-methylphenyl)acetamide(4-methylphenyl)acetamide is a promising compound that has gained a lot of attention in the scientific community due to its potential use in various research applications. This compound has anti-inflammatory and analgesic properties that make it a potential candidate for the treatment of various inflammatory diseases and chronic pain conditions. Additionally, this compound has low toxicity and good bioavailability, which makes it a promising candidate for further research. Further studies are needed to understand the mechanism of action of this compound, its potential side effects, and its application in other research areas.

Synthesis Methods

The synthesis of 2-(2-methylphenyl)-2-(2-methylphenyl)-N-(4-methylphenyl)acetamide(4-methylphenyl)acetamide can be achieved through various methods. One of the most common methods is the reaction between 2-methylbenzoyl chloride and 4-methylphenylamine in the presence of a base such as triethylamine. This reaction results in the formation of 2-(2-methylphenyl)-2-(2-methylphenyl)-N-(4-methylphenyl)acetamide(4-methylphenyl)acetamide as the final product. Other methods include the reaction between 2-methylphenyl isocyanate and 4-methylphenylamine or the reaction between 2-methylbenzamide and 4-methylphenyl isocyanate.

Scientific Research Applications

2-(2-methylphenyl)-2-(2-methylphenyl)-N-(4-methylphenyl)acetamide(4-methylphenyl)acetamide has been extensively studied for its potential use in various research applications. One of the most significant applications of this compound is its potential as a therapeutic agent. Studies have shown that this compound has anti-inflammatory and analgesic properties that make it a potential candidate for the treatment of various inflammatory diseases and chronic pain conditions.